1-(3-Bromobenzyl)-1H-pyrrole-2,5-dione
Overview
Description
“1-(3-Bromobenzyl)-1H-pyrrole-2,5-dione” is likely a brominated derivative of benzyl pyrrole-2,5-dione. The bromobenzyl group is a common functional group in organic chemistry, often used in the synthesis of various pharmaceuticals and complex organic molecules .
Synthesis Analysis
While specific synthesis methods for “1-(3-Bromobenzyl)-1H-pyrrole-2,5-dione” are not available, bromobenzyl compounds are typically synthesized through bromination reactions . For instance, 3-Bromobenzyl bromide can be synthesized by the bromination of toluene under conditions suitable for a free radical halogenation .Molecular Structure Analysis
The molecular structure of “1-(3-Bromobenzyl)-1H-pyrrole-2,5-dione” would likely consist of a pyrrole-2,5-dione ring with a 3-Bromobenzyl group attached. The exact structure would depend on the position of the Bromobenzyl group on the pyrrole ring .Chemical Reactions Analysis
Bromobenzyl compounds are often used as intermediates in organic synthesis due to their reactivity. They can undergo various reactions including substitution, elimination, and coupling reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(3-Bromobenzyl)-1H-pyrrole-2,5-dione” would depend on its exact molecular structure. Bromobenzyl compounds are typically solid at room temperature and have relatively high melting and boiling points .Scientific Research Applications
- Benzyl bromide (C₆H₅CH₂Br) is a colorless liquid with lachrymatory properties. It consists of a benzene ring substituted with a bromomethyl group .
- It serves as a reagent for introducing benzyl groups into organic molecules. When the less reactive benzyl chloride is insufficient, benzyl bromide steps in .
- Benzylations often occur in the presence of catalytic amounts of sodium iodide, which generates the more reactive benzyl iodide in situ .
- Benzyl bromide can act as a protecting group for alcohols and carboxylic acids during organic synthesis .
Organic Synthesis and Benzyl Group Introduction
Protecting Group for Alcohols and Carboxylic Acids
Piperidine Derivatives
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 1-(3-Bromobenzyl)-1H-pyrrole-2,5-dione is tubulin , a globular protein that is the main constituent of microtubules in cells . Tubulin plays a crucial role in maintaining cell structure, providing platforms for intracellular transport, and forming the mitotic spindle during cell division .
Mode of Action
1-(3-Bromobenzyl)-1H-pyrrole-2,5-dione interacts with tubulin, leading to changes in the protein’s tertiary structure . This interaction disrupts the normal architecture of microtubules within cells .
Biochemical Pathways
The compound’s interaction with tubulin affects the microtubule dynamics, which are essential for various cellular processes, including cell division . By disrupting these dynamics, the compound can inhibit cancer cell proliferation and metastasis .
Pharmacokinetics
Information on the pharmacokinetics of 1-(3-Bromobenzyl)-1H-pyrrole-2,5-dione is limited. Similar compounds have demonstrated good plasma stability and minimal inhibition of cytochrome p450 isoforms, suggesting favorable adme (absorption, distribution, metabolism, and excretion) properties .
Result of Action
The disruption of microtubule dynamics by 1-(3-Bromobenzyl)-1H-pyrrole-2,5-dione leads to the inhibition of cancer cell viability . It also strongly inhibits the clonogenic potential of aggressive metastatic breast tumor cell lines, such as MDA-MB-231 .
properties
IUPAC Name |
1-[(3-bromophenyl)methyl]pyrrole-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrNO2/c12-9-3-1-2-8(6-9)7-13-10(14)4-5-11(13)15/h1-6H,7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFOWGSSDYZJMOT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)CN2C(=O)C=CC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601248520 | |
Record name | 1-[(3-Bromophenyl)methyl]-1H-pyrrole-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601248520 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Bromobenzyl)-1H-pyrrole-2,5-dione | |
CAS RN |
140480-94-0 | |
Record name | 1-[(3-Bromophenyl)methyl]-1H-pyrrole-2,5-dione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=140480-94-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[(3-Bromophenyl)methyl]-1H-pyrrole-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601248520 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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